(3S,8S,9S,10R,13S,14S,17R)-10,13-Dimethyl-17-[(2S)-1-sulfanylpropan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
(3S,8S,9S,10R,13S,14S,17R)-10,13-Dimethyl-17-[(2S)-1-sulfanylpropan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
Brand Name:
Vulcanchem
CAS No.:
116523-89-8
VCID:
VC0048439
InChI:
InChI=1S/C22H36OS/c1-14(13-24)18-6-7-19-17-5-4-15-12-16(23)8-10-21(15,2)20(17)9-11-22(18,19)3/h4,14,16-20,23-24H,5-13H2,1-3H3/t14-,16+,17+,18-,19+,20+,21+,22-/m1/s1
SMILES:
CC(CS)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C
Molecular Formula:
C22H36OS
Molecular Weight:
348.6 g/mol
(3S,8S,9S,10R,13S,14S,17R)-10,13-Dimethyl-17-[(2S)-1-sulfanylpropan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
CAS No.: 116523-89-8
Main Products
VCID: VC0048439
Molecular Formula: C22H36OS
Molecular Weight: 348.6 g/mol
CAS No. | 116523-89-8 |
---|---|
Product Name | (3S,8S,9S,10R,13S,14S,17R)-10,13-Dimethyl-17-[(2S)-1-sulfanylpropan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol |
Molecular Formula | C22H36OS |
Molecular Weight | 348.6 g/mol |
IUPAC Name | (3S,8S,9S,10R,13S,14S,17R)-10,13-dimethyl-17-[(2S)-1-sulfanylpropan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol |
Standard InChI | InChI=1S/C22H36OS/c1-14(13-24)18-6-7-19-17-5-4-15-12-16(23)8-10-21(15,2)20(17)9-11-22(18,19)3/h4,14,16-20,23-24H,5-13H2,1-3H3/t14-,16+,17+,18-,19+,20+,21+,22-/m1/s1 |
Standard InChIKey | IWHLHPLQPDAYMQ-NBOCEFNVSA-N |
Isomeric SMILES | C[C@H](CS)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CC[C@@H](C4)O)C)C |
SMILES | CC(CS)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C |
Canonical SMILES | CC(CS)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C |
Synonyms | 22-TBCO 22-thio-23,24-bisnor-5-cholen-3-ol |
PubChem Compound | 195185 |
Last Modified | Nov 11 2021 |
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